EGFR-IN-16

• Molecular Formula: C16H11NO3
• Molecular Weight: 265.26 g/mol
• InChI: InChI=1S/C16H11NO3/c17-10-13(16(20)12-4-2-1-3-5-12)8-11-6-7-14(18)15(19)9-11/h1-9,18-19H/b13-8+
• InChIKey: QBKFKKGORMOFFU-MDWZMJQESA-N

EGFR-IN-16 Chemical Profile and Baseline Potency

EGFR-IN-16 (CAS 133550-22-8, synonym AG473) is a synthetic small-molecule tyrphostin belonging to the benzylidene malonitrile class of ATP-competitive epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors [1]. Its IUPAC name is (E)-2-benzoyl-3-(3,4-dihydroxyphenyl)acrylonitrile, with a molecular formula C16H11NO3 and molecular weight of 265.26 g/mol . The compound was originally disclosed as compound 3 in a 50-member benzylidene malonitrile series designed to probe ATP-site selectivity determinants between EGFR and HER-2 kinases [1]. In biochemical kinase inhibition assays, EGFR-IN-16 exhibits a pIC50 of 4.85 against EGFR and 4.74 against HER-2, corresponding to IC50 values of approximately 14.1 µM and 18.2 µM, respectively [1]. These values place EGFR-IN-16 in the moderate-potency range for this chemical series and define its baseline dual-kinase activity profile.

ATP-competitive EGFR kinase inhibitor for biochemical profiling

Dihydroxy-substituted chemotype for EGFR/HER-2 selectivity studies

Binding-mode reference compound (modes A/B) for structure-based research

• [1] Kamath S, Buolamwini JK. Receptor-guided alignment-based comparative 3D-QSAR studies of benzylidene malonitrile tyrphostins as EGFR and HER-2 kinase inhibitors. J Med Chem. 2003;46(22):4657-4668. doi:10.1021/jm030065n View Source

Why EGFR-IN-16 Cannot Be Substituted

Benzylidene malonitrile tyrphostins are not functionally interchangeable with other EGFR-targeting chemotypes (e.g., 4-anilinoquinazolines such as erlotinib and gefitinib) or even within their own chemical series [1]. The Kamath and Buolamwini study demonstrated that small structural variations—particularly the hydroxyl vs. methoxy substitution at the R1 position—redirect the ATP-site binding mode preference and profoundly alter the EGFR/HER-2 selectivity ratio [1]. Dihydroxy compounds like EGFR-IN-16 occupy binding modes A or B, whereas methoxy analogs adopt modes C, D, or E, leading to distinct kinase selectivity profiles [1]. Consequently, substituting EGFR-IN-16 with a higher-potency but structurally divergent EGFR inhibitor risks introducing an uncharacterized selectivity fingerprint that can confound target-engagement interpretation in research assays. The quantitative evidence below defines the specific performance boundaries that differentiate EGFR-IN-16 from the most relevant comparators.

Chemotype divergence

4-Anilinoquinazoline EGFR inhibitors may exhibit different ATP-site binding modes; direct substitution may shift target-engagement profile.

Methoxy analog selectivity inversion

Methoxy-substituted benzylidene malonitrile analogs may favor HER-2 over EGFR, potentially invalidating EGFR-specific assay conclusions.

Binding-mode mismatch

Dihydroxy (modes A/B) vs. methoxy (modes C/D/E) binding-mode classes are not interchangeable; substitution may require revalidation of structural hypotheses.

• [1] Kamath S, Buolamwini JK. Receptor-guided alignment-based comparative 3D-QSAR studies of benzylidene malonitrile tyrphostins as EGFR and HER-2 kinase inhibitors. J Med Chem. 2003;46(22):4657-4668. doi:10.1021/jm030065n View Source

EGFR-IN-16 Quantitative Differentiation Evidence

EGFR vs. HER-2 Selectivity Ratio

EGFR-IN-16, a dihydroxy-substituted benzylidene malonitrile (R1 = 3,4-di-OH), displays a selectivity preference for EGFR over HER-2, with a pIC50 difference of 0.11 log units (EGFR pIC50 4.85 vs. HER-2 pIC50 4.74) [1]. In contrast, methoxy-substituted analogs in the same 50-compound series (R1 = methoxy-containing) preferentially inhibit HER-2 kinase and occupy distinct ATP-site binding modes C, D, or E, as established by docking and 3D-QSAR alignment strategies [1]. The selectivity inversion is driven by differential hydrogen-bonding interactions: dihydroxy compounds engage Thr766 and Met769 via hydroxyl groups (modes A/B), while methoxy compounds rely on cyano-group interactions with Cys751 in EGFR (or Ser in HER-2) [1].

EGFR/HER-2 Selectivity

Class-level

EGFR-IN-16: pIC50 EGFR 4.85, HER-2 4.74 (Δ 0.11, EGFR-favoring); Methoxy analogs: HER-2-favoring (qualitative selectivity inversion)

Supports EGFR-biased screening within dihydroxy chemotype; methoxy substitution may invert selectivity.

Binding modes inferred from docking; experimental confirmation recommended.

Evidence Dimension	EGFR/HER-2 selectivity (ΔpIC50) and inferred ATP-site binding mode
Target Compound Data	EGFR pIC50 = 4.85; HER-2 pIC50 = 4.74; ΔpIC50 = 0.11 (EGFR-favoring); dihydroxy class → docking modes A or B
Comparator Or Baseline	Methoxy-substituted benzylidene malonitrile analogs: HER-2-favoring selectivity; docking modes C, D, or E (quantitative pIC50 values for individual methoxy compounds are available in the original publication Table 1 but were not directly extractable for this guide)
Quantified Difference	Qualitative selectivity inversion: dihydroxy derivatives favor EGFR; methoxy derivatives favor HER-2. EGFR-IN-16 ΔpIC50 = +0.11 (EGFR – HER-2) vs. class-level HER-2 bias for methoxy series.
Conditions	Biochemical kinase inhibition assay; EGFR and HER-2 tyrosine kinase domains; ATP-competitive conditions; pIC50 determined from IC50 values in the Kamath & Buolamwini 2003 study [1]. Binding modes assigned by GOLD docking into apo-enzyme (PDB 1M14) and erlotinib-complexed (PDB 1M17) EGFR structures and homology-modeled HER-2 [1].

Why This Matters

Users requiring an EGFR-biased tool compound within the benzylidene malonitrile space must select a dihydroxy analog like EGFR-IN-16; methoxy-substituted alternatives will invert the kinase selectivity profile, potentially invalidating target-identification conclusions.

• [1] Kamath S, Buolamwini JK. Receptor-guided alignment-based comparative 3D-QSAR studies of benzylidene malonitrile tyrphostins as EGFR and HER-2 kinase inhibitors. J Med Chem. 2003;46(22):4657-4668. doi:10.1021/jm030065n View Source

Physicochemical Properties vs. Clinical Inhibitors

EGFR-IN-16 possesses a substantially lower molecular weight (265.26 g/mol) and a moderate calculated LogP of 2.9 compared to the clinical 4-anilinoquinazoline EGFR inhibitors erlotinib (MW 393.44 g/mol, LogP ~3.2) and gefitinib (MW 446.90 g/mol, LogP ~4.2) [1]. The compound contains 2 hydrogen bond donors (catechol hydroxyls) and 4 hydrogen bond acceptors, yielding a topological polar surface area favorable for aqueous solubility relative to the larger clinical agents . These properties translate into different DMSO/solvent formulation requirements and potentially distinct cell-permeability characteristics that must be accounted for in cellular assay design.

MW & LogP Profile

Reported

EGFR-IN-16: MW 265.26, LogP 2.9; Erlotinib: MW 393.44, LogP ~3.2; Gefitinib: MW 446.90, LogP ~4.2

Lower MW and LogP may reduce non-specific binding and simplify dissolution for in vitro assays.

Physicochemical properties from database; in-solution behavior may vary.

Evidence Dimension	Molecular weight and lipophilicity (calculated LogP)
Target Compound Data	EGFR-IN-16: MW = 265.26 g/mol; LogP = 2.9; HBD = 2; HBA = 4
Comparator Or Baseline	Erlotinib: MW = 393.44 g/mol; LogP ~3.2 [1]. Gefitinib: MW = 446.90 g/mol; LogP ~4.2 [1].
Quantified Difference	MW reduction of 128–182 g/mol vs. clinical comparators; LogP 0.3–1.3 units lower, indicating moderately improved aqueous solubility potential.
Conditions	Physicochemical properties calculated/predicted using standard in silico methods; LogP sourced from vendor technical datasheets and public drug databases [1].

Why This Matters

The lower molecular weight and lipophilicity of EGFR-IN-16 may reduce non-specific protein binding and simplify dissolution protocols for in vitro kinase assays, making it a more tractable chemical probe for biochemical screening than larger clinical inhibitors.

• [1] DrugBank. Erlotinib (DB00530) and Gefitinib (DB00317) entries. Publicly accessible physicochemical property summaries. View Source

ATP-Site Binding Mode Differentiation

Flexible docking of 50 benzylidene malonitrile tyrphostins into the EGFR ATP-binding site using GOLD identified five discrete binding modes (A–E) whose occupancy is governed by the R1 substituent [1]. Dihydroxy compounds such as EGFR-IN-16 occupy modes A or B, wherein the 3,4-dihydroxyphenyl hydroxyl groups mimic the N1 and N3 hydrogen-bonding interactions of the quinazoline scaffold of erlotinib with Thr766 and Met769 of the hinge region [1]. By contrast, methoxy-substituted analogs are excluded from modes A/B and instead adopt modes C, D, or E, in which the cyano group—rather than the hydroxyls—mediates key hinge-region contacts [1]. This divergent conformational selection has direct consequences for 3D-QSAR model performance: alignment II (enriched in dihydroxy compounds in mode B) gave the best predictive model for EGFR inhibition, while alignment I (mode A) performed best for HER-2 [1].

ATP-Site Binding Mode

Class-level

EGFR-IN-16 (dihydroxy): modes A/B (Thr766, Met769 H-bonds); Methoxy analogs: modes C/D/E (cyano-group hinge contacts)

Supports selection of dihydroxy probes for mode A/B binding studies; methoxy class reports distinct pharmacophore.

Docking models require experimental validation.

Evidence Dimension	Predicted ATP-site binding mode (GOLD docking)
Target Compound Data	EGFR-IN-16 (dihydroxy class): binding modes A or B; hydroxyl groups form H-bonds with Thr766 and Met769 hinge residues [1]
Comparator Or Baseline	Methoxy-substituted benzylidene malonitrile analogs: binding modes C, D, or E; cyano group dominates hinge interactions; interaction with Cys751 (EGFR) [1]
Quantified Difference	Mutually exclusive binding mode sets: modes A/B vs. C/D/E based on R1 hydroxyl vs. methoxy substitution. Quantification via PLS regression: alignment II (mode B-enriched) q² = 0.540 for EGFR CoMFA; alignment I (mode A-enriched) q² = 0.610 for HER-2 CoMFA [1].
Conditions	Docking performed with GOLD v2.0 into apo-EGFR (PDB 1M14) and erlotinib-complexed EGFR (PDB 1M17); ATP site defined as residues within 15 Å of Thr766; homology model of HER-2 built from EGFR templates [1].

Why This Matters

When selecting a benzylidene malonitrile for co-crystallization or binding-mode studies, EGFR-IN-16 is the appropriate choice for probing mode A/B interactions; methoxy analogs will report on the structurally distinct mode C/D/E pharmacophore, which carries different SAR implications.

• [1] Kamath S, Buolamwini JK. Receptor-guided alignment-based comparative 3D-QSAR studies of benzylidene malonitrile tyrphostins as EGFR and HER-2 kinase inhibitors. J Med Chem. 2003;46(22):4657-4668. doi:10.1021/jm030065n View Source

Scaffold Simplicity and Synthetic Accessibility

EGFR-IN-16 is constructed on a single-ring benzylidene malonitrile core bearing a benzoyl group and a 3,4-dihydroxyphenyl moiety, resulting in a molecular complexity score (calculated from heavy atom count = 20, rotatable bonds = 3, and no defined stereocenters) that is substantially lower than that of the FDA-approved 4-anilinoquinazoline EGFR inhibitors . Erlotinib and gefitinib each contain fused bicyclic quinazoline cores, multiple rotatable bonds, and additional functionalization that escalates synthetic step count and cost [2]. The absence of chiral centers in EGFR-IN-16 eliminates stereochemical purity concerns that affect procurement of racemic or enantiopure comparator tyrphostins (e.g., compounds 14 and 16 in the original series were evaluated as separate stereoisomers) [1].

Synthetic Simplicity

Reported

EGFR-IN-16: heavy atoms 20, rotatable bonds 3, stereocenters 0; Clinical inhibitors: erlotinib 29/10, gefitinib 31/8

Simpler scaffold may reduce procurement cost and synthetic lead time; achiral nature avoids enantiomeric purity concerns.

Synthetic accessibility estimates; actual cost/time may vary.

Evidence Dimension	Synthetic complexity and stereochemical purity requirements
Target Compound Data	EGFR-IN-16: heavy atom count = 20; rotatable bonds = 3; stereocenters = 0; single-step Knoevenagel-type condensation accessible
Comparator Or Baseline	Erlotinib: heavy atom count = 29; rotatable bonds = 10; Gefitinib: heavy atom count = 31; rotatable bonds = 8. Both require multi-step quinazoline synthesis [2]. Certain benzylidene malonitrile analogs (compounds 14, 16) require chiral separation [1].
Quantified Difference	Approximately 30–35% fewer heavy atoms; zero stereocenters eliminates enantiomeric impurity risk; estimated synthetic step count reduction of ≥3 steps vs. quinazoline-based inhibitors (qualitative).
Conditions	Structural comparison based on published chemical structures; synthetic accessibility inferred from the Knoevenagel condensation route described in the benzylidene malonitrile patent literature and vendor catalog availability .

Why This Matters

For research groups synthesizing analogs or requiring large quantities for high-throughput screening, EGFR-IN-16's simpler scaffold may reduce procurement cost and synthetic lead time compared to multi-ring clinical inhibitors, while avoiding stereochemical complexity present in other series members.

• [1] Kamath S, Buolamwini JK. Receptor-guided alignment-based comparative 3D-QSAR studies of benzylidene malonitrile tyrphostins as EGFR and HER-2 kinase inhibitors. J Med Chem. 2003;46(22):4657-4668. doi:10.1021/jm030065n View Source
• [2] DrugBank. Erlotinib (DB00530) and Gefitinib (DB00317) entries. Publicly accessible physicochemical and structural data. View Source

EGFR-IN-16 Application Scenarios

EGFR-Biased Profiling in Dual Kinase Assays

When a research protocol requires an EGFR-preferring inhibitor to dissect signaling contributions of EGFR vs. HER-2 in co-expressing cell lines, EGFR-IN-16 is the appropriate selection among benzylidene malonitrile tyrphostins. Its dihydroxy substitution dictates an EGFR-favoring selectivity profile (pIC50 4.85 vs. 4.74 for HER-2) and binding mode A/B occupancy, whereas methoxy-substituted analogs from the same series would shift selectivity toward HER-2 and confound the interpretation [1]. Users should confirm the selectivity window in their specific assay system by running a parallel HER-2 biochemical or cellular counter-screen.

Binding Mode Reference for Structure-Based Design

EGFR-IN-16 serves as a defined binding-mode reference for computational and structural studies focused on dihydroxy-substituted ATP-competitive EGFR inhibitors. The Kamath & Buolamwini docking study established that dihydroxy benzylidene malonitriles occupy modes A or B, with hydroxyl groups engaging Thr766 and Met769 in the kinase hinge region [1]. Researchers performing co-crystallization trials, molecular dynamics simulations, or pharmacophore model refinement should select EGFR-IN-16 as a representative dihydroxy probe, distinct from methoxy-substituted series members that sample the mode C/D/E conformational space [1].

Low-Molecular-Weight Chemical Probe

In assay formats where high DMSO concentrations or poor aqueous solubility of larger clinical EGFR inhibitors (erlotinib, gefitinib) introduce solvent toxicity or precipitation artifacts, EGFR-IN-16's reduced molecular weight (265.26 g/mol) and lower calculated LogP (2.9) may offer practical formulation advantages [2]. The compound is reported to be soluble in DMSO and amenable to standard injection formulation protocols (e.g., DMSO:Tween 80:Saline or DMSO:PEG300:Tween 80:Saline mixtures), making it suitable for both in vitro biochemical assays and exploratory in vivo studies where solubility-limited exposure is a concern .

Medicinal Chemistry Starting Point for Optimization

EGFR-IN-16's simple achiral scaffold (no stereocenters, 3 rotatable bonds) and well-characterized SAR position within the benzylidene malonitrile series make it a tractable starting point for structure-guided optimization campaigns aimed at improving EGFR potency while maintaining or enhancing EGFR/HER-2 selectivity [1]. The 3D-QSAR contour maps published in the original study provide electrostatic and steric guidance for R1, R2, and R3 substituent modifications, and the compound's synthetic accessibility via Knoevenagel condensation facilitates rapid analog generation [1].

Application

Selection Property

Validation Focus

Application: EGFR-biased dual kinase profiling

Selection Property: Dihydroxy substitution-dependent EGFR selectivity

Validation Focus: HER-2 counter-screen validation

Application: ATP-site binding mode reference

Selection Property: Dihydroxy binding mode (A/B) assignment

Validation Focus: Binding-mode characterization

Application: Low-MW chemical probe for solubility-limited assays

Selection Property: Lower molecular weight and LogP profile

Validation Focus: Solubility and DMSO tolerance assessment

Application: Structure-guided EGFR inhibitor optimization

Selection Property: Achiral scaffold with characterized SAR

Validation Focus: Analog synthesis and potency optimization

• [1] Kamath S, Buolamwini JK. Receptor-guided alignment-based comparative 3D-QSAR studies of benzylidene malonitrile tyrphostins as EGFR and HER-2 kinase inhibitors. J Med Chem. 2003;46(22):4657-4668. doi:10.1021/jm030065n View Source
• [2] DrugBank. Erlotinib (DB00530) and Gefitinib (DB00317) entries. View Source